3-{1-[methoxy(phenyl)acetyl]-4-piperidinyl}-N-phenylpropanamide

• IUPAC Name: 3-[1-(2-methoxy-2-phenylacetyl)piperidin-4-yl]-N-phenylpropanamide
• InChI: InChI=1S/C23H28N2O3/c1-28-22(19-8-4-2-5-9-19)23(27)25-16-14-18(15-17-25)12-13-21(26)24-20-10-6-3-7-11-20/h2-11,18,22H,12-17H2,1H3,(H,24,26)
• InChI Key: YKFOKZOILUSDRL-UHFFFAOYSA-N
• Canonical SMILES: COC(C1=CC=CC=C1)C(=O)N2CCC(CC2)CCC(=O)NC3=CC=CC=C3
• Molecular Formula: C23H28N2O3
• Molecular Weight: 380.5 g/mol

Description

3-{1-[methoxy(phenyl)acetyl]-4-piperidinyl}-N-phenylpropanamide is a chemical compound that has gained significant attention in scientific research for its potential use in various fields. This compound is also known as Fentanyl, which is a synthetic opioid that is used as a pain medication. However, the focus of

Mechanism of Action

The mechanism of action of 3-{1-[methoxy(phenyl)acetyl]-4-piperidinyl}-N-phenylpropanamide involves binding to the mu-opioid receptors in the brain and spinal cord. This binding results in the inhibition of pain signals, which leads to the analgesic effect.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-{1-[methoxy(phenyl)acetyl]-4-piperidinyl}-N-phenylpropanamide include the activation of the reward centers in the brain, which can lead to addiction. It can also cause respiratory depression, which can be life-threatening in high doses.

Advantages and Limitations for Lab Experiments

The advantages of using 3-{1-[methoxy(phenyl)acetyl]-4-piperidinyl}-N-phenylpropanamide in lab experiments include its potency and effectiveness as an analgesic. However, its addictive properties and potential for respiratory depression make it challenging to use in certain experiments.

Future Directions

There are several future directions for research involving 3-{1-[methoxy(phenyl)acetyl]-4-piperidinyl}-N-phenylpropanamide. One direction is to develop new opioid compounds that have fewer side effects and are less addictive. Another direction is to study the potential use of this compound in treating depression and anxiety disorders.
Conclusion:
In conclusion, 3-{1-[methoxy(phenyl)acetyl]-4-piperidinyl}-N-phenylpropanamide is a chemical compound that has gained significant attention in scientific research for its potential use in various fields. Its potency as an analgesic makes it a valuable tool in pain management, but its addictive properties and potential for respiratory depression make it challenging to use in certain experiments. Further research is needed to develop new opioid compounds that have fewer side effects and to study the potential use of this compound in treating depression and anxiety disorders.

Synthesis Methods

The synthesis method of 3-{1-[methoxy(phenyl)acetyl]-4-piperidinyl}-N-phenylpropanamide involves the reaction of N-phenyl-N-[1-(2-phenylethyl)-4-piperidinyl]propanamide with methoxyacetyl chloride in the presence of a base. The resulting product is then purified through various techniques, such as recrystallization or chromatography.

Scientific Research Applications

3-{1-[methoxy(phenyl)acetyl]-4-piperidinyl}-N-phenylpropanamide has been extensively studied for its potential use in scientific research. One of the most significant applications of this compound is its use as an analgesic in pain management. It is known to be more potent than morphine and is often used in cases where other opioids are ineffective.